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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzaldehyde

cat. No.: B065282

An In-depth Technical Guide to the Physical Properties of 2,3,4-Trifluorobenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of key reagents is paramount. 2,3,4-
Trifluorobenzaldehyde, a versatile fluorinated organic compound, serves as a critical building
block in the synthesis of a wide array of pharmaceuticals, agrochemicals, and advanced
materials.[1][2] Its unique trifluoromethyl group significantly influences its reactivity and
solubility, making it an invaluable intermediate in modern organic chemistry.[1][2] This guide
provides a detailed overview of the core physical properties of 2,3,4-Trifluorobenzaldehyde,
complete with experimental protocols for their determination.

Core Physical Properties

The distinct arrangement of three fluorine atoms on the benzaldehyde ring profoundly impacts
the molecule's electronic properties. Fluorine's high electronegativity creates a strong electron-
withdrawing effect, which in turn activates the aldehyde carbonyl group for nucleophilic attack
and modifies the reactivity of the aromatic ring itself.[3] This makes it an exceptionally versatile
intermediate for constructing more complex fluorinated organic molecules.[3]

Quantitative Data Summary

A summary of the key physical properties of 2,3,4-Trifluorobenzaldehyde is presented in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7HsFs0 [1114]
Molecular Weight 160.1 g/mol [1][4]
Colorless to light yellow/orange
Appearance o [1114]
clear liquid
Boiling Point 79 °C /20 mmHg [1][5]

77-79 °C /20 mm Hg

[6]

Density 1.42 g/mL [1][5]
1.404 g/mL at 25 °C [6]
Refractive Index n20D 1.48 [1][5]
n20/D 1.482 [6]
Purity > 98% (GC) [1][5]

>98.0% (GC)

[4]

CAS Number

161793-17-5

[1]

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for both identification and ensuring the

purity of a compound.[7][8] The following are detailed methodologies for key experiments.

Boiling Point Determination (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure.[9] For small sample volumes, a micro-boiling point determination is a

convenient and accurate method.[10]

Apparatus:

o Small test tube (e.g., 150mm diameter)

o Small magnetic stir bar
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e Heating block with stirring capability

e Thermometer with a stem correction if necessary
o Pasteur pipette

Procedure:

e Using a Pasteur pipette, introduce approximately 0.5 mL of 2,3,4-Trifluorobenzaldehyde
into the test tube.

e Add a small magnetic stir bar to the test tube.

e Place the test tube in the heating block and position the thermometer so that the bulb is just
above the liquid surface, where the vapor will condense and reflux.[10]

e Turn on the stirrer to ensure gentle mixing and begin heating the block.

o Observe the liquid until it begins to boil and a ring of condensing vapor is visible on the walls
of the test tube.[10]

o The temperature at which the vapor ring remains stable is the boiling point of the liquid.
Record this temperature.[10]

Density Determination (Mass and Volume Measurement)

Density is an intrinsic physical property that relates the mass of a substance to the volume it
occupies.[11] It can be determined by accurately measuring the mass and volume of a sample.

Apparatus:

e Analytical balance (accurate to £0.0001 g)[12]
o Volumetric flask or pycnometer

e Pipette

Procedure:
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o Carefully weigh a clean, dry volumetric flask on an analytical balance and record the mass.

e Using a pipette, accurately transfer a known volume (e.g., 5.00 mL) of 2,3,4-
Trifluorobenzaldehyde into the volumetric flask.

e Weigh the flask containing the liquid and record the new mass.

o Calculate the mass of the liquid by subtracting the mass of the empty flask from the mass of
the flask with the liquid.

o Calculate the density using the formula: Density = Mass / Volume.[11]

» Repeat the measurement multiple times to ensure accuracy and precision.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a fundamental property of any substance and can be used for identification and
purity assessment.

Apparatus:

e Abbe Refractometer

o Constant temperature water bath

o Dropper or pipette

Procedure:

o Ensure the refractometer is calibrated using a standard of known refractive index.

o Connect the refractometer to a constant temperature water bath set to 20°C (as the
refractive index is temperature-dependent).

» Open the prism of the refractometer and clean the surfaces with a suitable solvent (e.g.,
ethanol or acetone) and a soft lens tissue.

e Place a few drops of 2,3,4-Trifluorobenzaldehyde onto the surface of the lower prism.
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e Close the prisms firmly.

» Look through the eyepiece and adjust the control knob until the boundary between the light
and dark regions is sharp and centered in the crosshairs.

¢ Read the refractive index value from the scale.

o Clean the prisms thoroughly after the measurement.

Chemical Reactivity and Synthesis Workflow

2,3,4-Trifluorobenzaldehyde readily participates in various chemical reactions characteristic
of aldehydes, including Grignard additions, Wittig reactions, and reductive aminations.[3] These
reactions allow for the extension of carbon chains or the introduction of new functional groups,
making it a valuable precursor in organic synthesis.[3] The following diagram illustrates a
generalized workflow for a Grignard reaction involving 2,3,4-Trifluorobenzaldehyde.

2,3,4-Trifluorobenzaldehyde
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Click to download full resolution via product page

Caption: Generalized workflow of a Grignard reaction with 2,3,4-Trifluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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